N-({1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methyl)-1-naphthamide

• IUPAC Name: N-[[1-[3-(tetrazol-1-yl)propanoyl]piperidin-3-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H24N6O2/c28-20(10-12-27-15-23-24-25-27)26-11-4-5-16(14-26)13-22-21(29)19-9-3-7-17-6-1-2-8-18(17)19/h1-3,6-9,15-16H,4-5,10-14H2,(H,22,29)
• InChI Key: ZDACHWLFMALLCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=NN=N2)CNC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

The compound “N-({1-[3-(1H-tetrazol-1-yl)propanoyl]-3-piperidinyl}methyl)-1-naphthamide” is a complex organic molecule. It contains a tetrazole group, a piperidine ring, and a naphthyl group. Tetrazoles are a class of five-membered heterocyclic compounds that contain four nitrogen atoms and one carbon atom. Piperidine is a six-membered ring with one nitrogen atom, and naphthyl refers to the fused two-ring system derived from naphthalene.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The tetrazole group is known to participate in various reactions, including substitution and addition reactions. The piperidine ring can also undergo various transformations, including alkylation and acylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Tetrazoles are generally polar and can form hydrogen bonds, which could make this compound soluble in polar solvents. The presence of the naphthyl group could contribute to its lipophilicity.

Future Directions

The future directions for research on this compound could be vast, depending on its intended use. If it’s a potential drug molecule, further studies could involve in-depth biological testing, including in vitro and in vivo studies, to evaluate its efficacy and safety.